Cas no 2173637-39-1 ((2R)-2-(fluoromethyl)azetidine; trifluoroacetic acid)

(2R)-2-(Fluoromethyl)azetidine is a chiral azetidine derivative featuring a fluoromethyl substituent at the stereogenic 2-position. This compound serves as a valuable building block in medicinal chemistry, particularly for the synthesis of bioactive molecules and fluorinated analogs. The incorporation of fluorine enhances metabolic stability and binding affinity in drug candidates. The azetidine ring offers conformational rigidity, influencing pharmacophore design. When paired with trifluoroacetic acid (TFA), it can be utilized as a salt or reagent in peptide synthesis and deprotection steps. TFA’s strong acidity and volatility make it suitable for purification processes. Together, these components are useful in the development of pharmaceuticals and agrochemicals, where precise stereochemistry and fluorination are critical.

(2R)-2-(fluoromethyl)azetidine; trifluoroacetic acid structure

2173637-39-1 structure

Product Name:(2R)-2-(fluoromethyl)azetidine; trifluoroacetic acid

CAS No:2173637-39-1

MF:C₆H₉F₄NO₂

MW:203.134775876999

MDL:MFCD30802447

CID:5096057

PubChem ID:132352690

Update Time:2026-03-02

(2R)-2-(fluoromethyl)azetidine; trifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

- (2R)-2-(Fluoromethyl)azetidine trifluoroacetate
- (R)-2-(fluoromethyl)azetidine TFA
- (R)-2-(Fluoromethyl)azetidine 2,2,2-trifluoroacetate
- (2R)-2-(fluoromethyl)azetidine; trifluoroacetic acid
- AS-54220
- MFCD30802447
- AKOS037644685
- P17643
- (2R)-2-(Fluoromethyl)azetidine TFA
- (2R)-2-(Fluoromethyl)azetidine trifluoroacetic acid
- CS-0184148
- (2R)-2-(fluoromethyl)azetidine;2,2,2-trifluoroacetic acid
- (R)-2-(Fluoromethyl)azetidine2,2,2-trifluoroacetate
- (2R)-2-(Fluoromethyl)azetidine trifluoroacetic acid
- 2173637-39-1
- MDL： MFCD30802447
- Inchi： 1S/C4H8FN.C2HF3O2/c5-3-4-1-2-6-4;3-2(4,5)1(6)7/h4,6H,1-3H2;(H,6,7)/t4-;/m1./s1
- InChI Key： UYIMXDUXSJWJOJ-PGMHMLKASA-N
- SMILES： C(F)(F)(F)C(=O)O.C([C@@H]1NCC1)F

Computed Properties

Exact Mass: 203.05694118g/mol
Monoisotopic Mass: 203.05694118g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 130
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 49.3Å²

(2R)-2-(fluoromethyl)azetidine; trifluoroacetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Apollo Scientific	PC411264-1g	(2R)-2-(Fluoromethyl)azetidine; trifluoroacetic acid	2173637-39-1		1g	£1220.00	2025-02-21
Chemenu	CM514842-50mg	(R)-2-(Fluoromethyl)azetidine 2,2,2-trifluoroacetate	2173637-39-1	98%	50mg	$159	2023-02-02
Chemenu	CM514842-100mg	(R)-2-(Fluoromethyl)azetidine 2,2,2-trifluoroacetate	2173637-39-1	98%	100mg	$208	2023-02-02
Chemenu	CM514842-250mg	(R)-2-(Fluoromethyl)azetidine 2,2,2-trifluoroacetate	2173637-39-1	98%	250mg	$312	2023-02-02
Chemenu	CM514842-1g	(R)-2-(Fluoromethyl)azetidine 2,2,2-trifluoroacetate	2173637-39-1	98%	1g	$774	2023-02-02
eNovation Chemicals LLC	D586582-100mg	(2R)-2-(fluoromethyl)azetidine; trifluoroacetic acid	2173637-39-1	97%	100mg	$240	2024-07-21
eNovation Chemicals LLC	D586582-250MG	(2R)-2-(fluoromethyl)azetidine; trifluoroacetic acid	2173637-39-1	97%	250mg	$375	2024-07-21
eNovation Chemicals LLC	D586582-500MG	(2R)-2-(fluoromethyl)azetidine; trifluoroacetic acid	2173637-39-1	97%	500mg	$625	2024-07-21
eNovation Chemicals LLC	D586582-1G	(2R)-2-(fluoromethyl)azetidine; trifluoroacetic acid	2173637-39-1	97%	1g	$935	2024-07-21
eNovation Chemicals LLC	D586582-5G	(2R)-2-(fluoromethyl)azetidine; trifluoroacetic acid	2173637-39-1	97%	5g	$2815	2024-07-21